N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide

• IUPAC Name: N-[[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C18H17N3OS2/c1-3-16(22)21-18(23)19-13-7-5-12(6-8-13)17-20-14-9-4-11(2)10-15(14)24-17/h4-10H,3H2,1-2H3,(H2,19,21,22,23)
• InChI Key: YKXGDSAUKMLQNH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)C2=NC3=C(S2)C=C(C=C3)C
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide is a complex organic compound that belongs to the benzothiazole family. Benzothiazoles are aromatic heterocyclic compounds known for their diverse applications in various fields, including medicinal chemistry, materials science, and industrial chemistry . This particular compound is characterized by the presence of a benzothiazole ring fused with a phenyl group and a propanamide moiety, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide typically involves the reaction of 2-mercaptoaniline with acid chlorides to form the benzothiazole ring . The process can be summarized as follows:

Formation of Benzothiazole Ring: 2-mercaptoaniline reacts with an acid chloride under acidic conditions to form the benzothiazole ring.

Attachment of Phenyl Group: The benzothiazole ring is then coupled with a phenyl group through a substitution reaction.

Formation of Propanamide Moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. Techniques such as microwave irradiation, one-pot multicomponent reactions, and molecular hybridization are often employed to enhance yield and efficiency .

Chemical Reactions Analysis

Types of Reactions

N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The benzothiazole ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.

Industry: Utilized in the development of advanced materials, such as dyes and polymers.

Mechanism of Action

The mechanism of action of N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide involves its interaction with specific molecular targets and pathways. The benzothiazole ring is known to interact with various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of enzyme activity or the activation of specific signaling pathways, resulting in the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• N-(4-(6-methyl-1,3-benzothiazol-2-yl)phenyl)pentanamide
• 3-(4-fluorophenyl)-N-[[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl]prop-2-enamide
• 3,4-Dimethoxy-N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}benzamide

Uniqueness

N-{[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl}propanamide stands out due to its unique combination of a benzothiazole ring, phenyl group, and propanamide moiety. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.